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Compound of Interest

Compound Name: Folcysteine

Cat. No.: B1673525 Get Quote

This guide provides a detailed comparison of Folcysteine (active ingredient: N-Acetyl-

Thiazolidine-4-Carboxylic Acid or NATCA), a sulfur-containing amino acid derivative, with other

common biostimulants. The data presented is intended for researchers, scientists, and

professionals in drug development to facilitate an objective evaluation of its performance in

enhancing crop yield and quality.

Mechanism of Action: The Role of L-Cysteine in
Stress Mitigation
Folcysteine acts as a biostimulant primarily by delivering L-cysteine to the plant, a crucial

amino acid in stress mitigation and various metabolic processes. The active ingredient, N-

Acetyl-Thiazolidine-4-Carboxylic Acid (NATCA), is a precursor that is readily absorbed by the

plant and converted into L-cysteine.[1] L-cysteine is a sulfur donor and a key component in the

synthesis of essential biomolecules that protect the plant from both biotic and abiotic stresses.

One of the primary pathways influenced by increased L-cysteine availability is the synthesis of

glutathione (GSH), a powerful antioxidant. Glutathione plays a vital role in the glutathione-

ascorbate cycle, a process that detoxifies harmful reactive oxygen species (ROS) generated

during periods of stress, such as drought, salinity, or extreme temperatures.[2] By enhancing

the plant's antioxidant capacity, Folcysteine helps maintain cellular health and photosynthetic

efficiency, leading to improved growth and yield.
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Proposed signaling pathway of Folcysteine (NATCA) in plants.
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Comparative Performance Data: Apple (Malus
domestica)
The following tables summarize quantitative data from various studies on the effects of

Folcysteine (NATCA), Seaweed Extract, and Humic Acid on the yield and quality of apple

trees.

Disclaimer: The data presented below is compiled from separate studies and is not from a

direct, head-to-head comparative trial. Variations in experimental conditions, apple cultivars,

and environmental factors may influence the results.

Table 1: Effect of Folcysteine (NATCA) on 'Starking
Delicious' Apple Yield

Treatment
(NATCA
Application)

Fruit Set (%) Fruit Drop (%) Yield ( kg/tree )
Fruit Weight
(g)

Control (No

Application)
- 25.82 24.00 -

1.0ml/L at Petal

Fall + 1.5ml/L 15

days later

22.73 - - -

1.0ml/L at Petal

Fall + 1.5ml/L 30

days later

- 17.78 102.50 137.62

Data extracted from a study conducted over two years. The table presents data from the more

responsive year for yield.[3]

Table 2: Effect of Seaweed Extract on 'Golden Delicious'
Apple Yield
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Treatment
Number of
Fruits/tree

Yield (t/ha)
Average Fruit
Weight (g)

Control (Standard

Fertilization)
Lower < 90 Lower

Seaweed Extract

Application
Higher > 90 Higher

Data from a 10-year study. The table indicates the general trend observed. Seaweed extract

application resulted in a greater number of fruits per tree, higher weight, and a larger

percentage of fruits exceeding 7.5 cm in diameter compared to the control.[4]

Table 3: Effect of Humic and Fulvic Acids on 'Anna'
Apple Yield

Treatment Number of Fruits/tree Yield/tree (kg)

Control Lower Lower

Fulvic Acid + Nutrients at Fruit

Set
Significantly Higher Significantly Higher

This study showed that the application of fulvic acid with a mixture of calcium nitrate, zinc

sulfate, and borax at the fruit set stage had a markedly significant effect on the number of fruits

per tree and the overall yield compared to the control.

Experimental Protocols
Folcysteine (NATCA) Application on Apple Trees
The following protocol is based on the study "Effect of Elanta super (n-Acetyle thiazolidine-4-

carboxylic acid) on fruit set, yield and quality of apple cv. Starking delicious".[3]

Experimental Design: Randomized Block Design with four replications.

Crop: 'Starking Delicious' apple trees.

Treatments:
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T1: Elanta Super (NATCA) @ 1.0ml/L at pink bud stage + 1.5ml/L 30 days after pink bud.

T2: Elanta Super (NATCA) @ 1.0ml/L at petal fall + 1.5ml/L 15 days after petal fall.

T3: Elanta Super (NATCA) @ 1.0ml/L at petal fall + 1.5ml/L 30 days after petal fall.

T4: Control (water spray).

Application Method: Foliar spray.

Parameters Measured: Fruit set (%), fruit drop (%), yield ( kg/tree ), fruit weight (g), fruit

length to diameter ratio, and fruit color.

Experimental Workflow: Folcysteine on Apple Trees
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Workflow for evaluating Folcysteine's effect on apple trees.

Seaweed Extract Application on Apple Trees
This protocol is derived from the study "Evaluation of the Effect of Biostimulation on the

Yielding of Golden Delicious Apple Trees".[4]

Experimental Design: Comparison between a standard fertilization program (control) and a

program including seaweed extracts.

Crop: 'Golden Delicious' apple trees.
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Treatment: Application of N Pro and Seactiv Complex technologies based on sea algae

extracts.

Application Method: Integrated into the fertilization program.

Parameters Measured: Number of fruits per tree, yield (t/ha and kg/tree ), percentage of

fruits >7.5 cm, and average fruit weight (g).

Humic and Fulvic Acid Application on Apple Trees
The protocol is based on the study "effect of humic and fulvic acids with some nutrients at

diffrenet time of application on yield and fruits quality of anna apple trees".

Crop: 'Anna' apple trees.

Treatments: Foliar application of humic and fulvic acids with and without a mixture of calcium

nitrate, zinc sulfate, and borax at different growth stages (bud burst, after complete fruit set,

etc.).

Application Method: Foliar spray.

Parameters Measured: Leaf surface area, shoot length, fruit number per tree, and yield per

tree.

Logical Relationships in Biostimulant Action
The application of biostimulants like Folcysteine initiates a cascade of physiological responses

that culminate in improved crop yield. The primary input is the biostimulant itself, which leads to

intermediate physiological effects. These effects, in turn, produce the final desired agronomic

outcomes.
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Logical Flow of Biostimulant Effect

Input:
Biostimulant Application

(e.g., Folcysteine)

Intermediate Effects:
- Enhanced Nutrient Uptake
- Increased Photosynthesis
- Improved Stress Tolerance

Agronomic Outcomes:
- Increased Fruit Set

- Higher Yield
- Improved Fruit Quality
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Logical relationship from biostimulant application to yield.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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